Cas no 1353955-80-2 ((1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol)

• Product Name: (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol
• CAS No: 1353955-80-2
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• MDL: MFCD21098647
• CID: 2091239
• PubChem ID: 66569803
• Update Time: 2025-06-11

(1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol
• [1-(6-ethoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-3-yl]methanol
• AKOS024463464
• DB-310605
• {1-[6-ETHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERIDIN-3-YL}METHANOL
• G68002
• [1-(6-Ethoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-3-yl]-methanol
• 1353955-80-2

• MDL： MFCD21098647
• Inchi： 1S/C13H21N3O2S/c1-3-18-12-7-11(14-13(15-12)19-2)16-6-4-5-10(8-16)9-17/h7,10,17H,3-6,8-9H2,1-2H3
• InChI Key： BWGKDHSXUNKWFN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCCC(CO)C1)OCC

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8Ų

Additional information on (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol

Comprehensive Overview of (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol (CAS No. 1353955-80-2)

The compound (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol (CAS No. 1353955-80-2) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an ethoxy group at the 6-position and a methylthio moiety at the 2-position of the pyrimidine ring, makes it a valuable intermediate for drug discovery. Researchers are increasingly focusing on this compound due to its relevance in modulating biological targets, particularly in kinase inhibition and enzyme regulation.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their applications in developing anticancer agents and antiviral drugs. The piperidin-3-yl methanol segment of this molecule enhances its bioavailability and binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies. Laboratories and pharmaceutical companies are actively exploring its synthesis routes, with particular attention to green chemistry and cost-effective production methods.

One of the most frequently asked questions about CAS No. 1353955-80-2 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is critical for its formulation in preclinical trials. Additionally, its thermal stability has been tested up to 150°C, ensuring compatibility with standard industrial processes.

The 6-Ethoxy-2-(methylthio)pyrimidin-4-yl core is a hotspot for medicinal chemistry innovations, as it mimics natural nucleobases while offering tunable reactivity. This feature aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for high-affinity interactions. Researchers are also investigating its potential in covalent inhibitor development, leveraging the methylthio group for selective target engagement.

From an SEO perspective, queries such as "synthesis of (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol" and "applications of CAS 1353955-80-2" are trending in scientific databases. This reflects the compound's rising prominence in high-throughput screening and lead optimization workflows. Furthermore, its patent landscape is expanding, with several filings highlighting its utility in personalized medicine and combination therapies.

Environmental and regulatory considerations are also pivotal for CAS No. 1353955-80-2. While it is not classified as a hazardous substance, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicity profiles are under evaluation, addressing the industry's shift toward sustainable chemistry practices.

In conclusion, (1-(6-Ethoxy-2-(methylthio)pyrimidin-4-yl)piperidin-3-yl)methanol represents a versatile scaffold with broad applicability in life sciences. Its structural modularity and drug-like properties position it as a key player in next-generation therapeutics. As research progresses, this compound is expected to feature prominently in publications and clinical pipelines, answering unmet medical needs through innovative chemistry.